Cas no 1266943-43-4 (2-acetamido-4-phenyl-1,3-thiazole-5-carboxylic acid)

2-Acetamido-4-phenyl-1,3-thiazole-5-carboxylic acid is a heterocyclic compound featuring a thiazole core substituted with an acetamido group at the 2-position, a phenyl ring at the 4-position, and a carboxylic acid moiety at the 5-position. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry and drug development, where it serves as a key intermediate for bioactive molecules. The carboxylic acid group enhances reactivity for further derivatization, while the phenyl and acetamido substituents contribute to potential pharmacological properties. Its well-defined molecular framework makes it valuable for research in heterocyclic chemistry and the design of novel therapeutic agents.

2-acetamido-4-phenyl-1,3-thiazole-5-carboxylic acid structure

1266943-43-4 structure

Product Name:2-acetamido-4-phenyl-1,3-thiazole-5-carboxylic acid

CAS No:1266943-43-4

MF:C₁₂H₁₀N₂O₃S

MW:262.284401416779

MDL:MFCD19282736

CID:2112236

PubChem ID:82226535

Update Time:2025-06-07

2-acetamido-4-phenyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-(acetylamino)-4-phenyl-5-Thiazolecarboxylic acid
- IRNQKWIWZPMWOG-UHFFFAOYSA-N
- 2-Acetylamino-4-phenyl-thiazole-5-carboxylic acid
- CID 82226535
- 5-Thiazolecarboxylic acid, 2-(acetylamino)-4-phenyl-
- 2-acetamido-4-phenyl-1,3-thiazole-5-carboxylic acid
- MDL： MFCD19282736
- Inchi： 1S/C12H10N2O3S/c1-7(15)13-12-14-9(10(18-12)11(16)17)8-5-3-2-4-6-8/h2-6H,1H3,(H,16,17)(H,13,14,15)
- InChI Key： IRNQKWIWZPMWOG-UHFFFAOYSA-N
- SMILES： S1C(NC(C)=O)=NC(=C1C(=O)O)C1C=CC=CC=1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 331
Topological Polar Surface Area: 108

Experimental Properties

Density: 1.432±0.06 g/cm3(Predicted)
pka: 9.81±0.50(Predicted)

2-acetamido-4-phenyl-1,3-thiazole-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-26197169-1g	2-acetamido-4-phenyl-1,3-thiazole-5-carboxylic acid	1266943-43-4		1g	$541.0	2023-09-14
Enamine	EN300-26197169-5g	2-acetamido-4-phenyl-1,3-thiazole-5-carboxylic acid	1266943-43-4		5g	$1572.0	2023-09-14
Enamine	EN300-26197169-10g	2-acetamido-4-phenyl-1,3-thiazole-5-carboxylic acid	1266943-43-4		10g	$2331.0	2023-09-14
Enamine	EN300-26197169-0.05g	2-acetamido-4-phenyl-1,3-thiazole-5-carboxylic acid	1266943-43-4	95%	0.05g	$455.0	2024-06-18
Enamine	EN300-26197169-0.1g	2-acetamido-4-phenyl-1,3-thiazole-5-carboxylic acid	1266943-43-4	95%	0.1g	$476.0	2024-06-18
Enamine	EN300-26197169-0.25g	2-acetamido-4-phenyl-1,3-thiazole-5-carboxylic acid	1266943-43-4	95%	0.25g	$498.0	2024-06-18
Enamine	EN300-26197169-0.5g	2-acetamido-4-phenyl-1,3-thiazole-5-carboxylic acid	1266943-43-4	95%	0.5g	$520.0	2024-06-18
Enamine	EN300-26197169-1.0g	2-acetamido-4-phenyl-1,3-thiazole-5-carboxylic acid	1266943-43-4	95%	1.0g	$541.0	2024-06-18
Enamine	EN300-26197169-2.5g	2-acetamido-4-phenyl-1,3-thiazole-5-carboxylic acid	1266943-43-4	95%	2.5g	$1063.0	2024-06-18
Enamine	EN300-26197169-5.0g	2-acetamido-4-phenyl-1,3-thiazole-5-carboxylic acid	1266943-43-4	95%	5.0g	$1572.0	2024-06-18